2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone

• Molecular Formula: C15H10ClFN4OS
• Molecular Weight: 348.8 g/mol
• IUPAC Name: 2-[1-(3-chloro-4-fluorophenyl)tetrazol-5-yl]sulfanyl-1-phenylethanone
• InChI: InChI=1S/C15H10ClFN4OS/c16-12-8-11(6-7-13(12)17)21-15(18-19-20-21)23-9-14(22)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: PMZXRXQNXQAZGN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CSC2=NN=NN2C3=CC(=C(C=C3)F)Cl

Description

2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone is not fully understood. However, it is believed to exert its anti-inflammatory and anti-cancer effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes involved in the production of inflammatory mediators. It has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). It has also been shown to inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone is its potential as a multi-targeted agent, which means that it can target multiple pathways involved in a disease. Another advantage is its relatively low toxicity compared to other anti-inflammatory and anti-cancer agents. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use.

Future Directions

There are several future directions for the study of 2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone. One direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the investigation of its potential use in the treatment of other diseases such as cardiovascular disease and diabetes. Additionally, further studies are needed to understand its exact mechanism of action and to optimize its use as a multi-targeted agent.

Synthesis Methods

The synthesis of 2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone is a multistep process that involves the reaction of 3-chloro-4-fluoroaniline with sodium azide and copper(I) bromide in the presence of triphenylphosphine to form the intermediate compound, 1-(3-chloro-4-fluorophenyl)-1H-tetrazole. The intermediate is then reacted with thiophenol and acetic anhydride to obtain the final product, 2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone.

Scientific Research Applications

2-{[1-(3-chloro-4-fluorophenyl)-1H-tetraazol-5-yl]sulfanyl}-1-phenylethanone has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, it has shown promising results as an anti-inflammatory and anti-cancer agent. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In the field of material science, it has been investigated for its use in the synthesis of metal-organic frameworks and as a fluorescent probe for the detection of metal ions.